Cas no 921527-37-9 (5-chloro-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methoxybenzamide)

• Product Name: 5-chloro-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methoxybenzamide
• CAS No: 921527-37-9
• MF: C₁₉H₁₉ClN₂O₄
• MW: 374.818164110184
• CID: 6579772
• PubChem ID: 40887068
• Update Time: 2025-07-25

5-chloro-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methoxybenzamide Chemical and Physical Properties

Names and Identifiers

• 5-chloro-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methoxybenzamide
• 5-chloro-N-(3,3-dimethyl-4-oxo-2,5-dihydro-1,5-benzoxazepin-8-yl)-2-methoxybenzamide
• AKOS024632979
• 921527-37-9
• F2261-0550
• 5-chloro-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydrobenzo[b][1,4]oxazepin-8-yl)-2-methoxybenzamide

• Inchi： 1S/C19H19ClN2O4/c1-19(2)10-26-16-9-12(5-6-14(16)22-18(19)24)21-17(23)13-8-11(20)4-7-15(13)25-3/h4-9H,10H2,1-3H3,(H,21,23)(H,22,24)
• InChI Key： YFJCEGHNVWUYLE-UHFFFAOYSA-N
• SMILES： C(NC1C=C2OCC(C)(C)C(=O)NC2=CC=1)(=O)C1=CC(Cl)=CC=C1OC

Computed Properties

• Exact Mass: 374.1033348g/mol
• Monoisotopic Mass: 374.1033348g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 26
• Rotatable Bond Count: 3
• Complexity: 542
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 76.7Ų

Additional information on 5-chloro-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methoxybenzamide

Research Brief on 5-chloro-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methoxybenzamide (CAS: 921527-37-9)

The compound 5-chloro-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methoxybenzamide (CAS: 921527-37-9) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique benzoxazepine scaffold, has shown promising potential in various therapeutic applications, particularly in the modulation of protein-protein interactions and enzyme inhibition. Recent studies have focused on its synthesis, pharmacological properties, and potential clinical applications, making it a compound of high interest for drug development.

Recent research has elucidated the synthetic pathways for 921527-37-9, highlighting its efficient production through multi-step organic reactions involving key intermediates. The compound's structural complexity, featuring a benzoxazepine core and a chloro-methoxybenzamide moiety, contributes to its unique binding affinity and selectivity. Advanced spectroscopic techniques, including NMR and mass spectrometry, have been employed to confirm its purity and structural integrity, ensuring its suitability for further pharmacological evaluations.

Pharmacological studies have demonstrated that 921527-37-9 exhibits potent inhibitory activity against specific enzymes involved in inflammatory and oncogenic pathways. In vitro assays have revealed its ability to modulate key signaling cascades, such as the NF-κB and MAPK pathways, suggesting its potential as a therapeutic agent for inflammatory diseases and certain cancers. Moreover, its pharmacokinetic profile, including bioavailability and metabolic stability, has been investigated in preclinical models, showing favorable results for further development.

In addition to its enzymatic inhibition, 921527-37-9 has been explored for its role in disrupting protein-protein interactions, particularly those involved in disease progression. Molecular docking studies have provided insights into its binding modes with target proteins, offering a structural basis for its bioactivity. These findings have spurred interest in optimizing the compound's derivatives to enhance its efficacy and reduce potential off-target effects.

Current research efforts are also directed toward understanding the safety and toxicity profile of 921527-37-9. Preliminary toxicological assessments in animal models have indicated a manageable safety window, although further studies are required to address long-term effects and potential drug-drug interactions. These investigations are critical for advancing the compound into clinical trials and ensuring its viability as a therapeutic candidate.

In conclusion, 5-chloro-N-(3,3-dimethyl-4-oxo-2,3,4,5-tetrahydro-1,5-benzoxazepin-8-yl)-2-methoxybenzamide (CAS: 921527-37-9) represents a promising molecule in the realm of chemical biology and drug discovery. Its multifaceted pharmacological properties, combined with ongoing research into its mechanisms and applications, position it as a valuable candidate for future therapeutic development. Continued exploration of its derivatives and optimization strategies will likely yield even more potent and selective agents for clinical use.